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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the lightfastness properties of various Acid
Green dyes, crucial for applications where color stability upon light exposure is paramount. The
information presented is supported by available experimental data from technical data sheets
and scientific literature.

Introduction to Lightfastness

Lightfastness is a critical property of a colorant, describing its resistance to fading or changing
color when exposed to light.[1] The degradation is primarily caused by the energy of ultraviolet
radiation, which can alter or break the chemical bonds within the dye's chromophore, the part
of the molecule responsible for its color.[1] The lightfastness of dyes is a key consideration in
the textile, leather, and paper industries, as well as in specialized scientific applications where
color integrity is essential.

Acid dyes, a class of anionic dyes, are widely used for dyeing protein fibers such as wool and
silk, as well as synthetic polyamides like nylon.[2][3] While known for their vibrant colors, their
lightfastness can vary significantly depending on their chemical structure.[4]

The evaluation of lightfastness is standardized through internationally recognized testing
methods, primarily ISO 105-B02 and AATCC Test Method 16. These tests utilize controlled light
sources, typically xenon-arc lamps that simulate natural sunlight, to accelerate the fading
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process. The results are commonly reported using the Blue Wool Scale, which ranges from 1
(very poor lightfastness) to 8 (excellent lightfastness).

Comparative Lightfastness Data of Acid Green Dyes

The following table summarizes the available quantitative data on the lightfastness of several
Acid Green dyes. It is important to note that lightfastness ratings can be influenced by factors
such as the specific substrate, dye concentration, and the presence of other finishing agents.
The data presented here is compiled from various sources and should be considered as a

comparative guide.

Lightfastness

Chemical .
C.l. Name cl Rating (Blue Test Standard Source(s)
ass
Wool Scale)
) Triphenylmethan
Acid Green 16 1-4 AATCC/1SO
e
Acid Green 25 Anthraquinone 4-6 AATCC /1SO
Acid Green 27 Anthraquinone 6 ISO
Acid Green 41 Anthraquinone 5-7 ISO /AATCC

Note: A higher number on the Blue Wool Scale indicates better resistance to fading. A rating of
1 signifies very poor lightfastness, while a rating of 8 indicates excellent lightfastness.

Experimental Protocols

The standardized methods for determining the colorfastness to light of textiles are detailed in
ISO 105-B02 and AATCC Test Method 16. Both methods provide a framework for exposing
textile specimens to a xenon-arc lamp under controlled conditions.

ISO 105-B02: Colour fastness to artificial light: Xenon arc fading lamp test

This international standard specifies a method for determining the resistance of the color of
textiles to an artificial light source that is representative of natural daylight (D65).
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 Principle: A textile specimen is exposed to light from a xenon-arc lamp under controlled
conditions, alongside a set of blue wool references (rated 1 to 8). The lightfastness is
assessed by comparing the change in color of the specimen to that of the blue wool
references.

o Apparatus: A xenon-arc lamp apparatus with controlled irradiance, temperature, and humidity
is used.

e Procedure:

[e]

The test specimen and a set of blue wool references are mounted on holders.

[e]

A portion of each specimen and reference is covered with an opaque mask.

o

The mounted specimens and references are placed in the xenon-arc apparatus.

[¢]

The exposure is carried out under specified conditions of temperature, humidity, and
irradiance.

The exposure continues until a specified amount of fading has occurred on the test

[¢]

specimen or the blue wool references.

o Evaluation: The change in color of the exposed portion of the test specimen is compared to
the unexposed portion using a Grey Scale for assessing change in color (rated 1 to 5, where
5 is no change). The lightfastness rating is determined by the blue wool reference that shows
a similar degree of fading.

AATCC Test Method 16: Colorfastness to Light

This method provides several options for determining the colorfastness to light of textiles using
different light sources, including xenon-arc and carbon-arc lamps. AATCC 16.3 specifically
pertains to the use of a xenon-arc lamp.

e Principle: Similar to the ISO method, a test specimen is exposed to a light source under
controlled conditions. The change in color is evaluated by comparison with AATCC Blue
Wool Lightfastness Standards (L2-L9) or by instrumental color measurement.
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o Apparatus: A fadometer equipped with a xenon-arc or carbon-arc lamp.
e Procedure:
o The test specimen is placed in the fadometer.

o The specimen is exposed for a specified number of AATCC Fading Units (AFUSs) or until a
specific Blue Wool Lightfastness Standard has faded to a predetermined level. One AFU is
defined as 1/20th of the light exposure required to cause a color change equal to Grade 4
on the Grey Scale for Color Change for AATCC Blue Wool Lightfastness Standard L4.

o Evaluation: The color change of the test specimen is assessed using the AATCC Gray Scale
for Color Change or by instrumental measurement. The lightfastness is then rated according
to the appropriate AATCC Blue Wool Lightfastness Standard.

Experimental Workflow Diagram
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Caption: Experimental workflow for textile lightfastness testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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